Cas no 2249075-60-1 (N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide)

• Product Name: N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide
• CAS No: 2249075-60-1
• MF: C₁₂H₈FN₃O₂
• MW: 245.209225654602
• CID: 5453738
• PubChem ID: 138041640
• Update Time: 2025-06-07

N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-5-(4-fluorophenyl)-3-isoxazolecarboxamide
• EN300-26687491
• 2249075-60-1
• Z1426548240
• N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C12H8FN3O2/c13-9-3-1-8(2-4-9)11-7-10(16-18-11)12(17)15-6-5-14/h1-4,7H,6H2,(H,15,17)
• InChI Key： BFKDXZQBUJOAPR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(NCC#N)=O)=NO1

Computed Properties

• Exact Mass: 245.06005467g/mol
• Monoisotopic Mass: 245.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.8±50.0 °C(Predicted)
• pka: 7.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide (CAS No. 2249075-60-1)

N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide (CAS No. 2249075-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2-oxazole core, a 4-fluorophenyl substituent, and a cyanomethyl carboxamide group, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional diversity align with current trends in small-molecule therapeutics and precision agriculture, addressing growing demand for targeted bioactive agents.

The compound’s CAS No. 2249075-60-1 serves as a critical identifier for researchers exploring its physicochemical properties, such as solubility, stability, and reactivity. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, reflecting broader industry interests in combating antibiotic resistance and chronic diseases. Users frequently search for "synthesis of 1,2-oxazole derivatives" or "fluorophenyl-based bioactive compounds," underscoring its relevance in academic and industrial settings.

From a synthetic chemistry perspective, N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide exemplifies modern strategies for heterocyclic compound design. Its oxazole ring offers metabolic stability, while the fluorine atom enhances bioavailability—a combination increasingly sought after in cancer research and CNS drug development. SEO-optimized queries like "role of fluorine in drug design" or "oxazole medicinal chemistry" correlate with these applications, driving traffic to related content.

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In analytical workflows, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide. These methods ensure batch-to-batch consistency, a key concern for quality-conscious buyers searching for "high-purity oxazole suppliers." The compound’s compatibility with click chemistry and bioorthogonal labeling also positions it as a tool for diagnostic probe development.

Market dynamics reveal rising demand for fluorinated heterocycles, with CAS No. 2249075-60-1 serving as a benchmark. Its applications span crop protection formulations and PET radiotracer synthesis, addressing trending topics like "precision farming" and "molecular imaging." Researchers increasingly seek data on its structure-activity relationships (SAR), fueling publications and patent filings.

To conclude, N-(Cyanomethyl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide represents a convergence of innovation and practicality. Its multifaceted utility—from drug discovery to material engineering—resonates with contemporary scientific priorities, while its SEO-friendly attributes ensure visibility in niche research communities. As the industry pivots toward tailored molecular solutions, this compound exemplifies the synergy between design and demand.